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Compound of Interest

Compound Name: Ripk1-IN-13

Cat. No.: B11183023 Get Quote

Essential Safety and Handling Guide for Ripk1-IN-13
This guide provides crucial safety and logistical information for the handling and disposal of Ripk1-IN-13, a research chemical. The following

procedures are based on best practices for handling similar laboratory chemicals and information derived from Safety Data Sheets (SDS) of

structurally related compounds, as a specific SDS for Ripk1-IN-13 was not readily available. Researchers, scientists, and drug development

professionals should always consult with their institution's Environmental Health and Safety (EHS) department for specific guidance.

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), similar RIPK1 inhibitors are classified with the

following hazards. It is prudent to handle Ripk1-IN-13 with the assumption of similar potential hazards.
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Hazard Class GHS Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

ngcontent-ng-c4139270029="" class="ng

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

ngcontent-ng-c4139270029="" class="ng

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life with

long lasting effects.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ripk1-IN-13 to minimize exposure and ensure personal safety.

PPE Item Specification

Eye Protection Safety goggles with side-shields.[1][2]

Hand Protection Compatible chemical-resistant gloves.[3]

Skin and Body Protection Impervious clothing, such as a lab coat.[1][2]

Respiratory Protection
A suitable respirator should be used if ventilation is inadequate or if

aerosols are generated.[1][2]

Operational Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the compound and ensuring a safe laboratory environment.

Handling:
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Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of dust or aerosols.[1][2]

Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2]

Recommended storage for the powder is typically at -20°C for long-term stability.

If in solvent, store at -80°C.

Emergency Procedures
In the event of an exposure or spill, follow these first-aid and containment measures immediately.

Incident First-Aid / Spill Response

Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact
Remove contaminated clothing and rinse skin thoroughly with soap and

water. Seek medical attention if irritation develops.[3]

Inhalation
Move the affected person to fresh air. If breathing is difficult, provide

artificial respiration. Seek medical attention.[3]

Ingestion
If swallowed, wash out the mouth with water. Do not induce vomiting. Call a

poison center or doctor/physician if you feel unwell.[1]

Spill

For small spills of the solid, carefully sweep up and place in a sealed

container for disposal. For solutions, absorb with an inert material (e.g.,

diatomite, universal binders) and place in a sealed container for disposal.

Decontaminate the area with a suitable solvent like alcohol.[1] Avoid

generating dust. Ensure adequate ventilation.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal regulations.

Chemical Waste: Unused Ripk1-IN-13 and any solutions containing the compound should be collected in a designated, labeled hazardous

waste container.

Contaminated Materials: All disposable labware, gloves, and other materials that have come into contact with Ripk1-IN-13 should be

considered contaminated and disposed of as hazardous waste.

Do not dispose of down the drain or in regular trash.

Workflow for Safe Handling and Disposal of Ripk1-IN-13
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Start: Prepare to Handle
Ripk1-IN-13

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

2. Weigh and Prepare Solution
(in Chemical Fume Hood)

3. Conduct Experiment

4. Decontaminate Work Area

5. Dispose of Waste
- Collect Liquid Waste

- Collect Solid Waste (Contaminated PPE, etc.)

6. Store Remaining Compound Properly
(-20°C or -80°C)

End
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Caption: Workflow for the safe handling and disposal of Ripk1-IN-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures.

While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11183023?utm_src=pdf-body-img
https://www.benchchem.com/product/b11183023?utm_src=pdf-body
https://www.benchchem.com/product/b11183023?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC49535.html
https://www.abmole.com/literature/ripk1-in-12-msds.html
https://cdn1.sinobiological.com/datasheet/signaling/R07-10G/I3121-11.pdf
https://www.benchchem.com/product/b11183023#personal-protective-equipment-for-handling-ripk1-in-13
https://www.benchchem.com/product/b11183023#personal-protective-equipment-for-handling-ripk1-in-13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support

Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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